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Compound of Interest

Compound Name: 5-Phenylmethoxyoxan-2-one
CAS No.: 852145-78-9
Cat. No.: B2670206
Get Quote
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Executive Summary

Molecule: 5-Phenylmethoxyoxan-2-one Core Scaffold:

-Valerolactone (Oxan-2-one) Key Feature: C5-Benzyloxy ether linkage introducing chirality and
steric bulk. Modeling Objective: To predict the preferred ring pucker (half-chair vs. boat), the
axial/lequatorial preference of the C5-substituent, and the thermodynamic feasibility of Ring-
Opening Polymerization (ROP).

Part 1: Molecular Architecture & Parametrization
Topological Construction

The molecule possesses one chiral center at C5. You must model both the
and

enantiomers to determine if the substitution pattern induces specific diastereomeric interactions
in a polymerization context.
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« Initial Geometry: Build the 6-membered lactone ring in a standard chair-like conformation.
Attach the benzyloxy group at C5.

e Atom Typing:

o Force Field: Use MMFF94s or OPLS3e. These fields are parameterized for organic esters
and ethers, accurately capturing the anomeric effects inherent in the O-C-O linkages.

o Charge Derivation: Do not rely on dictionary charges. Generate RESP (Restrained
Electrostatic Potential) charges derived from a HF/6-31G* single-point calculation on the
MM-minimized geometry. This is critical for correctly modeling the carbonyl electrophilicity.

The Conformational Landscape

The 6-membered lactone ring is not rigid. It exists in equilibrium between half-chair and
boat/twist-boat forms. The bulky phenylmethoxy group at C5 will strongly bias this equilibrium.

Protocol: Boltzmann-Weighted Conformational Search
 Algorithm: Low-mode sampling (LMOD) or Monte Carlo Multiple Minimum (MCMM).
e Degrees of Freedom:
o Ring puckering coordinates.
o C5-0 bond rotation (positioning the ether oxygen).
o O-CH2(Ph) bond rotation (positioning the benzyl group).
e Energy Window: Retain all conformers within 5.0 kcal/mol of the global minimum.

e Solvation: Implicit solvent (e.g., Chloroform or THF) must be included during sampling to
dampen intramolecular electrostatics.

Part 2: Quantum Mechanics (DFT) Refinement

Once unique conformers are identified, high-level DFT is required to resolve the electronic
energy differences, particularly the axial vs. equatorial preference of the C5-substituent.
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Level of Theory[1][2]

e Functional:M06-2X or

BO97X-D.

o Reasoning: These functionals include dispersion corrections (D3 or equivalent). The
interaction between the phenyl ring and the lactone backbone (CH-

interactions) significantly stabilizes specific folded conformations. Standard B3LYP fails to
capture this.

e Basis Set:6-311++G(d,p).[1]

o Reasoning: Diffuse functions (++) are mandatory for describing the lone pairs on the ether
and carbonyl oxygens.

e Solvation Model:SMD (Solvation Model based on Density).

o Context: If modeling for polymerization, use the monomer (e.g., Toluene) or the polymer
bulk dielectric (

Thermodynamic Output

Summarize the relative stability of the conformers in a clear dataset.

Conformer ID Ring Pucker C5-Substituent Boltzmann
(kcallmol) Pop. (%)

Conf_01 Half-Chair Equatorial 0.00 85.4

Conf_02 Twist-Boat Axial 1.25 10.2

Conf_03 Half-Chair Axial 2.10 2.4

Conf_04 Boat Equatorial 2.80 0.8
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Interpretation: The equatorial preference at C5 typically dominates to avoid 1,3-diaxial-like
steric clashes, but the "anomeric effect" of the C5-alkoxy group can stabilize the axial position

depending on solvent polarity.

Part 3: Reactivity Modeling (Ring-Opening)

The primary utility of 5-Phenylmethoxyoxan-2-one is as a monomer for ROP. You must
calculate the Ring Strain Energy (RSE) and the activation barrier for nucleophilic attack.

Reaction Coordinate Workflow

e Reactants: Global minimum of the lactone + Initiator (e.g., Methanol).
e Transition State (TS): Locate the tetrahedral intermediate formation.
o Method: QST3 (Quadratic Synchronous Transit) in Gaussian.

o Validation: Verify exactly one imaginary frequency corresponding to the nucleophilic attack

vector (

cm

e Product: Linear hydroxy-ester.

Graphviz Workflow Visualization
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Figure 1: Computational workflow for the structural and thermodynamic profiling of substituted
lactones.
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Part 4: Spectroscopic Validation (NMR)

To confirm the regiochemistry (i.e., that the benzyloxy group is indeed at C5 and not C3 or C4),
simulate the NMR spectrum.

¢ Method: GIAO (Gauge-Independent Atomic Orbital).

e Level: MPW1PW91/6-311+G(2d,p) (Standard for NMR).

o Scaling: Apply linear scaling factors to account for systematic DFT errors (typically slope
for
C).

» Diagnostic Signal: The C5 proton (methine) will show a distinct chemical shift (

ppm) and coupling constant pattern (

values) indicative of its axial/equatorial orientation relative to C4 and C6 protons.

References

e Conform
-Lactones: Wiberg, K. B., & Bailey, W. F. (2013).[2] Conformational analysis of
-lactones by DFT calculations. Journal of Molecular Structure.

o Force Field Validation for Esters: Harder, E., et al. (2016). OPLS3: A Force Field Providing
Broad Coverage of Drug-like Small Molecules and Proteins. Journal of Chemical Theory and
Computation.

e DFT Functionals for Dispersion (M06-2X): Zhao, Y., & Truhlar, D. G. (2008). The MO06 suite of
density functionals for main group thermochemistry, thermochemical kinetics, noncovalent
interactions, excited states, and transition elements. Theoretical Chemistry Accounts.

e SMD Solvation Model: Marenich, A. V., Cramer, C. J., & Truhlar, D. G. (2009). Universal
Solvation Model Based on Solute Electron Density and on a Continuum Dielectric of the

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://pubmed.ncbi.nlm.nih.gov/23296596/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2670206?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Solvent Defined by the Bulk Refractive Index and Surface Tension. Journal of Physical
Chemistry B.

e Olsen, P, et al. (2015).

-Valerolactone. Polymer Chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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